Cas no 1443289-85-7 (1-(2-Fluoro-ethyl)-1h-[1,2,3]triazol-4-ylamine)
1-(2-Fluoro-ethyl)-1H-[1,2,3]triazol-4-ylamine is a fluorinated triazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates a fluoroethyl group, enhancing its metabolic stability and bioavailability compared to non-fluorinated analogs. The triazole core offers versatile reactivity, making it a valuable intermediate for synthesizing heterocyclic compounds. The amine functionality at the 4-position allows for further derivatization, enabling the development of targeted bioactive molecules. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its balanced lipophilicity and electronic properties. Its synthetic accessibility and structural flexibility make it a practical choice for exploratory research in drug discovery and chemical biology.
1443289-85-7 structure
Product Name:1-(2-Fluoro-ethyl)-1h-[1,2,3]triazol-4-ylamine
CAS No:1443289-85-7
MF:C4H7FN4
MW:130.123583078384
CID:5700650
PubChem ID:80696772
Update Time:2025-06-08
1-(2-Fluoro-ethyl)-1h-[1,2,3]triazol-4-ylamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-fluoroethyl)-1H-1,2,3-triazol-4-amine
- SCHEMBL18678762
- AKOS019263798
- 1443289-85-7
- EN300-783816
- 1-(2-Fluoro-ethyl)-1H-[1,2,3]triazol-4-ylamine
- 1-(2-fluoroethyl)triazol-4-amine
- 1H-1,2,3-Triazol-4-amine, 1-(2-fluoroethyl)-
- 1-(2-Fluoro-ethyl)-1h-[1,2,3]triazol-4-ylamine
-
- Inchi: 1S/C4H7FN4/c5-1-2-9-3-4(6)7-8-9/h3H,1-2,6H2
- InChI Key: RBFXLNVWCBLVRA-UHFFFAOYSA-N
- SMILES: FCCN1C=C(N)N=N1
Computed Properties
- Exact Mass: 130.06547440g/mol
- Monoisotopic Mass: 130.06547440g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 88.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 56.7Ų
Experimental Properties
- Density: 1.47±0.1 g/cm3(Predicted)
- Boiling Point: 301.8±48.0 °C(Predicted)
- pka: 1.74±0.11(Predicted)
1-(2-Fluoro-ethyl)-1h-[1,2,3]triazol-4-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-783816-1.0g |
1-(2-fluoroethyl)-1H-1,2,3-triazol-4-amine |
1443289-85-7 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Aaron | AR02926C-50mg |
1-(2-fluoroethyl)-1H-1,2,3-triazol-4-amine |
1443289-85-7 | 95% | 50mg |
$478.00 | 2025-02-17 | |
| Aaron | AR02926C-100mg |
1-(2-fluoroethyl)-1H-1,2,3-triazol-4-amine |
1443289-85-7 | 95% | 100mg |
$701.00 | 2025-02-17 | |
| Aaron | AR02926C-250mg |
1-(2-fluoroethyl)-1H-1,2,3-triazol-4-amine |
1443289-85-7 | 95% | 250mg |
$989.00 | 2025-02-17 | |
| Aaron | AR02926C-500mg |
1-(2-fluoroethyl)-1H-1,2,3-triazol-4-amine |
1443289-85-7 | 95% | 500mg |
$1542.00 | 2025-02-17 | |
| Aaron | AR02926C-1g |
1-(2-fluoroethyl)-1H-1,2,3-triazol-4-amine |
1443289-85-7 | 95% | 1g |
$1970.00 | 2025-02-17 | |
| Aaron | AR02926C-2.5g |
1-(2-fluoroethyl)-1H-1,2,3-triazol-4-amine |
1443289-85-7 | 95% | 2.5g |
$3836.00 | 2023-12-16 | |
| Aaron | AR02926C-5g |
1-(2-fluoroethyl)-1H-1,2,3-triazol-4-amine |
1443289-85-7 | 95% | 5g |
$5666.00 | 2023-12-16 | |
| Aaron | AR02926C-10g |
1-(2-fluoroethyl)-1H-1,2,3-triazol-4-amine |
1443289-85-7 | 95% | 10g |
$8388.00 | 2023-12-16 | |
| 1PlusChem | 1P0291Y0-50mg |
1-(2-fluoroethyl)-1H-1,2,3-triazol-4-amine |
1443289-85-7 | 95% | 50mg |
$469.00 | 2024-06-20 |
1-(2-Fluoro-ethyl)-1h-[1,2,3]triazol-4-ylamine Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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